1-(2-Fluorophenyl)-4-[(2,4,5-trichlorophenyl)sulfonyl]piperazine

• IUPAC Name: 1-(2-fluorophenyl)-4-(2,4,5-trichlorophenyl)sulfonylpiperazine
• InChI: InChI=1S/C16H14Cl3FN2O2S/c17-11-9-13(19)16(10-12(11)18)25(23,24)22-7-5-21(6-8-22)15-4-2-1-3-14(15)20/h1-4,9-10H,5-8H2
• InChI Key: GEXKRCDJDZAGCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)S(=O)(=O)C3=CC(=C(C=C3Cl)Cl)Cl
• Molecular Formula: C16H14Cl3FN2O2S
• Molecular Weight: 423.7 g/mol

Description

1-(2-Fluorophenyl)-4-[(2,4,5-trichlorophenyl)sulfonyl]piperazine, also known as FTCP, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. FTCP is a piperazine derivative that has been shown to exhibit promising pharmacological properties, making it a subject of interest for researchers in various fields of study.

Scientific Research Applications

Imaging Agent for Glioma Detection

A novel radiopharmaceutical, 1-((2-fluoro-6-(fluoro-[18F])phenyl)sulfonyl)-4-((4-methoxyphenyl)sulfonyl)piperazine ([18F]DASA-23), has been developed for the non-invasive measurement of pyruvate kinase M2 (PKM2) levels in glioma using positron emission tomography (PET). PKM2 is a key enzyme in glycolysis and is preferentially expressed in glioblastoma cells, making it a significant biomarker for cancer metabolism. Early evaluations in humans, including healthy volunteers and subjects with low-grade (LGG) and high-grade glioma (HGG), have shown that [18F]DASA-23 can effectively delineate LGG and HGG based on PKM2 expression, with potential for broader applications in intracranial malignancies (Patel et al., 2019).

Safety and Biodistribution

The safety, biodistribution, and radiation dosimetry of [18F]DASA-23 have been assessed in healthy volunteers, marking a critical step towards its clinical application. This first-in-human study confirmed that [18F]DASA-23 is safely tolerated, with rapid clearance from the brain and notable accumulation in organs indicative of hepatobiliary and urinary excretion. The effective dose was determined, reinforcing the viability of [18F]DASA-23 for evaluating PKM2 levels in humans, and ongoing studies aim to extend its application to visualizing intracranial malignancies (Beinat et al., 2020).

Metabolism and Disposition in Humans

The metabolism and disposition of Venetoclax, a B-cell lymphoma-2 (Bcl-2) protein inhibitor, were explored, revealing insights into the metabolic fate of drugs with similar structural components. While not directly linked to 1-(2-Fluorophenyl)-4-[(2,4,5-trichlorophenyl)sulfonyl]piperazine, the study on Venetoclax provides a comparative understanding of how such compounds could be metabolized and excreted in humans, highlighting the importance of hepatic metabolism and fecal elimination pathways in the disposition of complex molecules (Liu et al., 2017).